Cas no 1806749-41-6 (3-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-6-methanol)

• Product Name: 3-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-6-methanol
• CAS No: 1806749-41-6
• MF: C₈H₇F₃N₂O₅
• MW: 268.146792650223
• CID: 4813668
• Update Time: 2025-06-15

3-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-6-methanol

• Inchi： 1S/C8H7F3N2O5/c1-17-6-2-5(13(15)16)4(3-14)12-7(6)18-8(9,10)11/h2,14H,3H2,1H3
• InChI Key： SVHPECMPLGQENB-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=C(C(CO)=N1)[N+](=O)[O-])OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• XLogP3: 1.3
• Topological Polar Surface Area: 97.4

Additional information on 3-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-6-methanol

Introduction to 3-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1806749-41-6) and Its Applications in Modern Chemical Research

3-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-6-methanol, identified by its CAS number 1806749-41-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of 3-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-6-methanol, including its methoxy, nitro, and trifluoromethoxy substituents, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The nitro group at the 5-position and the trifluoromethoxy group at the 2-position are particularly noteworthy, as they introduce electron-withdrawing and electron-donating effects, respectively, which can influence the compound's electronic properties and its interaction with biological targets. The presence of these functional groups also makes 3-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-6-methanol a versatile building block for further derivatization, enabling the synthesis of more complex molecules with tailored properties.

In recent years, there has been growing interest in developing novel pyridine derivatives as pharmacological agents. Pyridine-based compounds have shown promise in various therapeutic areas, including antiviral, anticancer, anti-inflammatory, and antimicrobial applications. The structural motif of 3-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-6-methanol aligns well with this trend, as it combines multiple pharmacophoric elements that are known to enhance binding affinity and bioavailability.

One of the most compelling aspects of 3-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-6-methanol is its potential as a scaffold for drug discovery. The methoxy group at the 3-position provides a handle for further functionalization through various chemical transformations, such as etherification or reduction reactions. Additionally, the nitro group can be reduced to an amine or converted into other functional groups like azides or carboxylic acids, expanding the synthetic possibilities. These attributes make it an attractive candidate for medicinal chemists seeking to develop new therapeutic agents.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry due to their ability to modulate metabolic stability and binding interactions. The trifluoromethoxy group in 3-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-6-methanol is a prime example of such a fluorinated moiety. Fluoro substituents are known to increase lipophilicity, improve bioavailability, and enhance resistance to metabolic degradation. These properties are particularly valuable in drug development, where optimizing pharmacokinetic profiles is crucial for therapeutic efficacy.

The combination of these structural features has led to several innovative applications of 3-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-6-methanol in synthetic chemistry. For instance, it has been utilized as an intermediate in the preparation of more complex pyridine derivatives that exhibit potent biological activity. Researchers have leveraged its reactivity to develop novel heterocyclic frameworks that mimic natural products with known pharmacological effects. This underscores the compound's significance as a tool for exploring new chemical space and discovering next-generation drugs.

The versatility of 3-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-6-methanol extends beyond pharmaceutical applications. It has also found utility in agrochemical research, where pyridine derivatives are employed as intermediates in the synthesis of pesticides and herbicides. The unique electronic properties conferred by its substituents make it an effective precursor for developing compounds that target specific enzymatic pathways in pests while minimizing environmental impact.

In conclusion,3-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1806749-41-6) represents a promising compound with broad applications in chemical research. Its structural complexity and functional diversity make it an invaluable asset for synthetic chemists and medicinal chemists alike. As research continues to uncover new biological activities and synthetic methodologies,3-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-6-methanol is likely to remain at the forefront of innovation in pharmaceuticals and agrochemicals.